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Compound of Interest

2-amino-N,N-
Compound Name:
dimethylbenzenesulfonamide

Cat. No.: B105694

An In-Depth Technical Guide to the Safety, Handling, and Storage of 2-amino-N,N-
dimethylbenzenesulfonamide

This guide provides comprehensive safety, handling, and storage information for 2-amino-N,N-
dimethylbenzenesulfonamide (CAS No: 54468-86-9), tailored for researchers, scientists, and
drug development professionals. All personnel handling this substance must be technically
qualified and adhere to the guidelines outlined in this document. This chemical is intended for
research and development use only.

Chemical Identification and Physical Properties
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Property Value
CAS Number 54468-86-9
Molecular Formula C8H12N202S

Molecular Weight 200.26 g/mol [1]

Physical Form Solid[2][3]

Melting Point 85-88°C[2]

Boiling Point 347.3144.0 °C at 760 mmHg]3]
Appearance Off-white solid[4]

Purity >98%

Hazard Identification and Classification

2-amino-N,N-dimethylbenzenesulfonamide is classified as a hazardous substance. The

following table summarizes its GHS classification.

GHS Classification

Pictogram

GHSO07 (Exclamation mark)[3]

Signal Word

Warning[2][3]

Hazard Statements

H302: Harmful if swallowed[3] H315: Causes
skin irritation[2][3] H319: Causes serious eye
irritation[2][3] H335: May cause respiratory

irritation[3]

Precautionary Statements

P261, P264, P270, P271, P280, P302+P352,
P304+P340, P305+P351+P338, P321, P330,
P337, P362+P364, P403+P233, P405, P501[3]

Safe Handling and Personal Protective Equipment

(PPE)
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Adherence to proper handling procedures and the use of appropriate personal protective
equipment are crucial to minimize exposure risks.

Engineering Controls

o Handle the product in a well-ventilated area, preferably in a chemical fume hood.

o Ensure that eyewash stations and safety showers are readily accessible.[5]

Personal Protective Equipment

PPE Specification

Wear chemical safety goggles or a face shield.

[4][6]

Eye/Face Protection

Wear protective gloves (e.g., nitrile rubber) and
a lab coat.[4][6]

Skin Protection

If dust is generated, use a NIOSH/MSHA or
Respiratory Protection European Standard EN 149 approved respirator.

[5]

General Hygiene Practices

e Wash hands thoroughly after handling.[5]
e Do not eat, drink, or smoke in areas where the chemical is handled.[5][6]

» Remove contaminated clothing and wash before reuse.[6]

Safe Handling Workflow

Preparation Handling Post-Handling

Assess Risks |—| Select Appropriate PPE | Verily Engineering Controls Weigh and Transfer Perform Experiment |—| Decontaminate Work Area Dispose of Waste Properly Remove and Dispose/Clean PPE Wash Hands Thoroughly
(Fume Hood, Eyewash) | ™| in Fume Hoo d
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Caption: Workflow for the safe handling of 2-amino-N,N-dimethylbenzenesulfonamide.

Storage Guidelines

Proper storage is essential to maintain the chemical's integrity and prevent accidents.

Storage Condition Recommendation

Store in a cool, dry place.[2][5] Some sources

Temperature recommend 4°C.[3]

Light Keep in a dark place, protected from light.[1][3]
Container Keep container tightly closed.[4][5]

Ventilation Store in a well-ventilated area.[4][5]
Incompatible Materials Strong oxidizing agents.[5]

First Aid Measures

In case of exposure, follow these first aid procedures and seek medical attention.
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Exposure Route First Aid Measures

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact i o o )

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[4][6]

Wash with plenty of soap and water. If skin
) irritation occurs, get medical advice/attention.
Skin Contact ) )
Take off contaminated clothing and wash before

reuse.[4][6]

Remove person to fresh air and keep
Inhalation comfortable for breathing. Call a POISON
CENTER or doctor if you feel unwell.[4][6]

) Rinse mouth. Do NOT induce vomiting. Call a
Ingestion S .
physician immediately.[5]

Accidental Release Measures

In the event of a spill, follow these procedures to ensure safety and minimize environmental
contamination.

Personal Precautions

o Ensure adequate ventilation.
o Wear appropriate personal protective equipment as described in Section 3.2.

e Avoid breathing dust.

Environmental Precautions

o Prevent the chemical from entering drains, sewers, or waterways.

Methods for Cleaning Up

o For small spills, sweep up the solid material, avoiding dust generation, and place it in a
suitable, closed container for disposal.[5]
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» For large spills, contain the material and follow the same cleanup procedure.

» Clean the affected area thoroughly after the material has been collected.

Emergency Spill Response

Spill Detected

Evacuate Immediate Area

'

Assess Spill Size and Risk

'

Don Appropriate PPE

'

Contain the Spill

i

Clean Up Spill
(Sweep, avoid dust)

i

Dispose of Waste in
Sealed Container

'

Decontaminate Area and Equipment

'

Report Incident
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Caption: Decision-making flowchart for emergency spill response.

Fire-Fighting Measures

Aspect Guideline

Use extinguishing measures that are
) R ) appropriate to local circumstances and the
Suitable Extinguishing Media ) ) o
surrounding environment. No limitations on

extinguishing agents are given.

May produce hazardous decomposition
products such as nitrogen oxides (NOx), carbon
monoxide (CO), carbon dioxide (C0O2), and

sulfur oxides.[5]

Specific Hazards

As in any fire, wear a self-contained breathing

Protective Equipment )
apparatus (SCBA) and full protective gear.[5]

Disposal Considerations

Dispose of this chemical and its container in accordance with local, regional, and national
regulations. Do not allow it to enter the environment.

Transport Information

2-amino-N,N-dimethylbenzenesulfonamide is not classified as a hazardous material for
transportation according to DOT/IATA regulations.[2]

Disclaimer: This document is intended as a guide and should not be considered a substitute for
a formal safety data sheet (SDS). Users should consult the SDS for this product for complete
and up-to-date information. All products are for research and development use only and must
be handled by technically qualified individuals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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